Cas no 61580-60-7 (1-Piperidinesulfonic acid, 2-methylphenyl ester)

• Product Name: 1-Piperidinesulfonic acid, 2-methylphenyl ester
• CAS No: 61580-60-7
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 474041
• PubChem ID: 71394401
• Update Time: 2025-04-19

1-Piperidinesulfonic acid, 2-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinesulfonic acid, 2-methylphenyl ester
• (2-methylphenyl) piperidine-1-sulfonate
• 2-Methylphenyl piperidine-1-sulfonate
• 61580-60-7
• DTXSID50816097

• Inchi： 1S/C12H17NO3S/c1-11-7-3-4-8-12(11)16-17(14,15)13-9-5-2-6-10-13/h3-4,7-8H,2,5-6,9-10H2,1H3
• InChI Key： CGNUQZRTMNDUAI-UHFFFAOYSA-N
• SMILES： S(N1CCCCC1)(=O)(=O)OC1C=CC=CC=1C

Computed Properties

• Exact Mass: 255.09301
• Monoisotopic Mass: 255.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 46.61